4-methoxy-N-(piperidin-1-yl)benzamide

• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 4-methoxy-N-piperidin-1-ylbenzamide
• InChI: InChI=1S/C13H18N2O2/c1-17-12-7-5-11(6-8-12)13(16)14-15-9-3-2-4-10-15/h5-8H,2-4,9-10H2,1H3,(H,14,16)
• InChI Key: GXAQIYKZKYZARX-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)NN2CCCCC2

Description

4-methoxy-N-(piperidin-1-yl)benzamide, also known as MPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. MPB is a derivative of benzamide and has been found to exhibit various pharmacological properties, making it a valuable tool for scientific studies.

Scientific Research Applications

4-methoxy-N-(piperidin-1-yl)benzamide has been widely used in scientific research due to its various pharmacological properties. It has been found to exhibit anxiolytic, antidepressant, and antipsychotic effects in animal models. 4-methoxy-N-(piperidin-1-yl)benzamide has also been shown to have potential applications in the treatment of addiction, as it has been found to reduce drug-seeking behavior in rodents. Furthermore, 4-methoxy-N-(piperidin-1-yl)benzamide has been found to have neuroprotective effects, making it a valuable tool for studying neurodegenerative diseases.

Mechanism of Action

The exact mechanism of action of 4-methoxy-N-(piperidin-1-yl)benzamide is not fully understood. However, it has been suggested that 4-methoxy-N-(piperidin-1-yl)benzamide exerts its pharmacological effects by modulating the activity of various neurotransmitters in the brain, including dopamine, serotonin, and glutamate. 4-methoxy-N-(piperidin-1-yl)benzamide has also been found to interact with various receptors in the brain, including the sigma-1 receptor and the N-methyl-D-aspartate (NMDA) receptor.
Biochemical and Physiological Effects:
4-methoxy-N-(piperidin-1-yl)benzamide has been found to have various biochemical and physiological effects in animal models. It has been shown to increase the levels of various neurotransmitters in the brain, including dopamine, serotonin, and noradrenaline. 4-methoxy-N-(piperidin-1-yl)benzamide has also been found to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in the growth and survival of neurons. Furthermore, 4-methoxy-N-(piperidin-1-yl)benzamide has been found to reduce oxidative stress and inflammation in the brain, which are two factors that contribute to neurodegeneration.

Advantages and Limitations for Lab Experiments

4-methoxy-N-(piperidin-1-yl)benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for scientific studies. 4-methoxy-N-(piperidin-1-yl)benzamide has also been found to have low toxicity and is well-tolerated in animal models. However, one limitation of 4-methoxy-N-(piperidin-1-yl)benzamide is that its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on 4-methoxy-N-(piperidin-1-yl)benzamide. One area of interest is the potential use of 4-methoxy-N-(piperidin-1-yl)benzamide in the treatment of addiction. Further studies are needed to determine the exact mechanism of action of 4-methoxy-N-(piperidin-1-yl)benzamide and its effects on drug-seeking behavior in humans. Another area of interest is the potential use of 4-methoxy-N-(piperidin-1-yl)benzamide in the treatment of neurodegenerative diseases. Future studies should focus on determining the optimal dosage and administration route of 4-methoxy-N-(piperidin-1-yl)benzamide for neuroprotection. Additionally, further studies are needed to investigate the potential side effects of 4-methoxy-N-(piperidin-1-yl)benzamide and its long-term safety profile.
In conclusion, 4-methoxy-N-(piperidin-1-yl)benzamide is a valuable tool for scientific research due to its various pharmacological properties. It has potential applications in the treatment of addiction and neurodegenerative diseases. However, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 4-methoxy-N-(piperidin-1-yl)benzamide involves the reaction of 4-methoxybenzoic acid with thionyl chloride, followed by the reaction with piperidine. The resulting product is then purified through crystallization to obtain 4-methoxy-N-(piperidin-1-yl)benzamide in its pure form. The synthesis of 4-methoxy-N-(piperidin-1-yl)benzamide is relatively straightforward and can be performed using standard laboratory techniques.